Cas no 804519-28-6 (BENZAMIDE, N-(3-CYANO-4-METHYL-1-PROPYL-1H-PYRROL-2-YL)-2-ETHOXY-)

BENZAMIDE, N-(3-CYANO-4-METHYL-1-PROPYL-1H-PYRROL-2-YL)-2-ETHOXY- structure

804519-28-6 structure

Product name:BENZAMIDE, N-(3-CYANO-4-METHYL-1-PROPYL-1H-PYRROL-2-YL)-2-ETHOXY-

CAS No:804519-28-6

MF:C₁₈H₂₁N₃O₂

MW:311.378

CID:3352944

PubChem ID:23112794

Chemical and Physical Properties
Related Products

BENZAMIDE, N-(3-CYANO-4-METHYL-1-PROPYL-1H-PYRROL-2-YL)-2-ETHOXY- Chemical and Physical Properties

Names and Identifiers

- BENZAMIDE, N-(3-CYANO-4-METHYL-1-PROPYL-1H-PYRROL-2-YL)-2-ETHOXY-
- N-(3-Cyano-4-methyl-1-propyl-1H-pyrrol-2-yl)-2-ethoxybenzamide
- 804519-28-6
- DTXSID001178652
- SCHEMBL3023896
- Inchi： InChI=1S/C18H21N3O2/c1-4-10-21-12-13(3)15(11-19)17(21)20-18(22)14-8-6-7-9-16(14)23-5-2/h6-9,12H,4-5,10H2,1-3H3,(H,20,22)
- InChI Key： ZSIFECSDMNRMKY-UHFFFAOYSA-N

Computed Properties

Exact Mass: 311.16337692Da
Monoisotopic Mass: 311.16337692Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 445
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.1Å²
XLogP3: 3.6

BENZAMIDE, N-(3-CYANO-4-METHYL-1-PROPYL-1H-PYRROL-2-YL)-2-ETHOXY- Related Literature

1. 9-Amino-(9-deoxy)cinchona alkaloid-derived new chiral phase-transfer catalysts†

Wenwen Peng,Jingwei Wan,Bing Xie,Xuebing Ma Org. Biomol. Chem., 2014,12, 8336-8345
2. A computational study of the mechanism of chloroalkane dechlorination with Rh(i) complexes†

Selin Bac Phys. Chem. Chem. Phys., 2022,24, 3518-3522
3. A cascade process for directly converting nitriles (RCN) to cyanamides (RNHCN) via SO2F2-activated Tiemann rearrangement†

Guofu Zhang,Yiyong Zhao,Chengrong Ding Org. Biomol. Chem., 2019,17, 7684-7688
4. A 3D organic–inorganic network constructed from an Anderson-type polyoxometalate anion, a copper complex and a tetrameric [Na4(H2O)14]4+cluster†,‡

Suzhi Li,Pengtao Ma,Jingping Wang,Yuanyuan Guo,Haizhu Niu,Junwei Zhao,Jingyang Niu CrystEngComm, 2010,12, 1718-1721
5. A 4 GHz FLL-less fast-locking sampling PLL with gain-boosted sampling phase-frequency detector in 28 nm CMOS

ChaoYang,ShengWang,XiaomingLiu,JingJin,JianjunZhou
6. A catalytic enantioselective approach to tetrol bearing vicinal all-carbon quaternary stereogenic centers†

Hui Yang,Kou-Sen Cao,Wen-Hua Zheng Chem. Commun., 2017,53, 3737-3740
7. 3D-printing technologies for electrochemical applications†

Adriano Ambrosi,Martin Pumera Chem. Soc. Rev., 2016,45, 2740-2755
8. 3D periodic composite nanopatterns with superior mechanical properties: the effect of nanoparticles on pattern contrast and mechanical properties†

Da-Young Kang,Sunbok Lee,Jun Hyuk Moon RSC Adv., 2014,4, 32348-32352
9. 3-hydroxykynurenine is a ROS-inducing cytotoxic tryptophan metabolite that disrupts the TCA cycle

JaneLBuchanan,AdamRauckhorst,EricBTaylor
10. A 3D porous hetero-metal compound with helical channels†

Hai-Yang Liu,Zhen-Jie Zhang,Wei Shi,Bin Zhao,Peng Cheng,Dai-Zheng Liao,Shi-Ping Yan Dalton Trans., 2009, 4416-4419

804519-28-6 (BENZAMIDE, N-(3-CYANO-4-METHYL-1-PROPYL-1H-PYRROL-2-YL)-2-ETHOXY-) Related Products

Recommended suppliers

atkchemica

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.atkchemical.com/

Jinta Yudi Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Jinta Yudi Pharmaceutical Technology Co., Ltd.

Hubei Henglvyuan Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.hbhlykj.com/about_en.html

Hangzhou Runyan Pharmaceutical Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.runyanpharma.com/IndexEN.htm

Hangzhou Runyan Pharmaceutical Technology Co., Ltd

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

https://senfeida.en.made-in-china.com/